Cas no 67049-70-1 (34DIMETHOXY2METHYLBUTYROPHENONE)

• Product Name: 34DIMETHOXY2METHYLBUTYROPHENONE
• CAS No: 67049-70-1
• MF: C₁₃H₁₈O₃
• MW: 222.280224323273
• CID: 965281
• PubChem ID: 49092
• Update Time: 2025-04-19

34DIMETHOXY2METHYLBUTYROPHENONE Chemical and Physical Properties

Names and Identifiers

• 34DIMETHOXY2METHYLBUTYROPHENONE
• 1-(3,4-Dimethoxyphenyl)-2-methyl-1-butanone
• 3,4-dimethoxy-2-hydroxybenzaldehyde oxime
• 3',4'-Dimethoxy-2-methyl-butyrophenon
• Benzaldehyde,2-hydroxy-3,4-dimethoxy-,oxime
• 67049-70-1
• 3',4'-Dimethoxy-2-methylbutyrophenone
• BRN 2584772
• 1-(3,4-dimethoxyphenyl)-2-methylbutan-1-one
• BUTYROPHENONE, 3',4'-DIMETHOXY-2-METHYL-
• DTXSID40986011
• SCHEMBL22060049

• Inchi： 1S/C13H18O3/c1-5-9(2)13(14)10-6-7-11(15-3)12(8-10)16-4/h6-9H,5H2,1-4H3
• InChI Key： UFWKGXSNLSLTRI-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=C(C=1)OC)OC)C(C)CC

Computed Properties

• Exact Mass: 222.12600
• Monoisotopic Mass: 222.125594
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5
• XLogP3: 2.9

Experimental Properties

• Density: 1.015
• Boiling Point: 320.7°C at 760 mmHg
• Flash Point: 138.8°C
• Refractive Index: 1.491
• PSA: 35.53000
• LogP: 2.93260